2-phenyl-N-(1-phenylethyl)propanamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 2-phenyl-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C17H19NO/c1-13(15-9-5-3-6-10-15)17(19)18-14(2)16-11-7-4-8-12-16/h3-14H,1-2H3,(H,18,19)
• InChI Key: ZWNCJNODOVPNTF-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)C(=O)NC(C)C2=CC=CC=C2

Description

2-phenyl-N-(1-phenylethyl)propanamide, also known as PPAP, is a synthetic compound that has been shown to have potential applications in the field of neuroscience. PPAP is a derivative of the natural compound cathinone, which is found in the leaves of the khat plant. PPAP has been found to have a range of effects on the central nervous system, including increasing dopamine release and enhancing cognitive function.

Mechanism of Action

The exact mechanism of action of 2-phenyl-N-(1-phenylethyl)propanamide is not fully understood, but it is thought to act as a dopamine reuptake inhibitor, increasing the levels of dopamine in the brain. 2-phenyl-N-(1-phenylethyl)propanamide has also been shown to increase the release of acetylcholine and serotonin, two neurotransmitters that play important roles in cognitive function and mood regulation.
Biochemical and Physiological Effects:
Studies have shown that 2-phenyl-N-(1-phenylethyl)propanamide can have a range of biochemical and physiological effects. In addition to its effects on neurotransmitter release, 2-phenyl-N-(1-phenylethyl)propanamide has been shown to increase mitochondrial function and reduce oxidative stress. 2-phenyl-N-(1-phenylethyl)propanamide has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-phenyl-N-(1-phenylethyl)propanamide as a research tool is that it is readily available and relatively easy to synthesize. 2-phenyl-N-(1-phenylethyl)propanamide has also been shown to have a low toxicity profile, making it a safe compound to work with in the laboratory. However, one limitation of 2-phenyl-N-(1-phenylethyl)propanamide is that its effects on the central nervous system are not fully understood, and more research is needed to fully elucidate its mechanism of action and potential applications.

Future Directions

There are a number of potential future directions for research on 2-phenyl-N-(1-phenylethyl)propanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-phenyl-N-(1-phenylethyl)propanamide has also been investigated as a potential treatment for addiction, with studies suggesting that it may be able to reduce the reinforcing effects of drugs such as cocaine and amphetamine. Finally, 2-phenyl-N-(1-phenylethyl)propanamide may have potential as a cognitive enhancer for healthy individuals, and more research is needed to fully explore its effects on cognitive function.

Synthesis Methods

2-phenyl-N-(1-phenylethyl)propanamide can be synthesized using a variety of methods, including the reduction of cathinone with lithium aluminum hydride or the reaction of benzaldehyde with alpha-bromoethylbenzene. The synthesis of 2-phenyl-N-(1-phenylethyl)propanamide has been well-documented in the scientific literature, and the compound is readily available for research purposes.

Scientific Research Applications

2-phenyl-N-(1-phenylethyl)propanamide has been the subject of a number of scientific studies, with researchers investigating its potential applications in a range of fields. One area of interest is its potential as a cognitive enhancer, with studies suggesting that 2-phenyl-N-(1-phenylethyl)propanamide may be able to improve memory and attention in both healthy individuals and those with cognitive impairments. 2-phenyl-N-(1-phenylethyl)propanamide has also been investigated for its potential as a treatment for depression and other mood disorders.